asarumin B
asarumin B
Brand Name:
Vulcanchem
CAS No.:
126518-76-1
VCID:
VC0136772
InChI:
InChI=1S/C13H16O4/c1-9(2)11(13(15)16-3)17-12(14)10-7-5-4-6-8-10/h4-9,11H,1-3H3/t11-/m1/s1
SMILES:
CC(C)C(C(=O)OC)OC(=O)C1=CC=CC=C1
Molecular Formula:
C13H16O4
Molecular Weight:
236.26 g/mol
asarumin B
CAS No.: 126518-76-1
Main Products
VCID: VC0136772
Molecular Formula: C13H16O4
Molecular Weight: 236.26 g/mol
| CAS No. | 126518-76-1 |
|---|---|
| Product Name | asarumin B |
| Molecular Formula | C13H16O4 |
| Molecular Weight | 236.26 g/mol |
| IUPAC Name | [(2R)-1-methoxy-3-methyl-1-oxobutan-2-yl] benzoate |
| Standard InChI | InChI=1S/C13H16O4/c1-9(2)11(13(15)16-3)17-12(14)10-7-5-4-6-8-10/h4-9,11H,1-3H3/t11-/m1/s1 |
| Standard InChIKey | AJCKKMJVWKRHNA-LLVKDONJSA-N |
| Isomeric SMILES | CC(C)[C@H](C(=O)OC)OC(=O)C1=CC=CC=C1 |
| SMILES | CC(C)C(C(=O)OC)OC(=O)C1=CC=CC=C1 |
| Canonical SMILES | CC(C)C(C(=O)OC)OC(=O)C1=CC=CC=C1 |
| Synonyms | asarumin B methyl 2-benzoyloxyisopentanoate |
| PubChem Compound | 130891 |
| Last Modified | Nov 11 2021 |
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